2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine

• IUPAC Name: 2-chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine
• InChI: InChI=1S/C9H8ClF4NO/c1-2-16-9(13,14)8(11,12)6-3-4-7(10)15-5-6/h3-5H,2H2,1H3
• InChI Key: RBGHLLYJIGJKET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(C1=CN=C(C=C1)Cl)(F)F)(F)F
• Molecular Formula: C9H8ClF4NO
• Molecular Weight: 257.61 g/mol

Description

“2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine” is a chemical compound with the CAS Number: 2138526-11-9. It has a molecular weight of 257.61 and its IUPAC name is 2-chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClF4NO/c1-2-16-9(13,14)8(11,12)6-3-4-7(10)15-5-6/h3-5H,2H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. More specific physical and chemical properties such as boiling point, melting point, and solubility are not provided in the available resources.

Scientific Research Applications

Agrochemicals and Crop Protection

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Pharmaceuticals

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Vapor-Phase Reactions

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Functional Materials

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Biosensors and Fluorescent Dyes

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Chemical Intermediates

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Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary targets of 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine It’s known that many pyridine derivatives interact with various enzymes and receptors in the body .

Mode of Action

The exact mode of action of 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine It’s known that halides like this compound typically react via nucleophilic substitution .

Biochemical Pathways

The specific biochemical pathways affected by 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine Pyridine derivatives are known to interact with various biochemical pathways, depending on their specific structure and functional groups .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine The compound’s physical properties such as its molecular weight (25761) and its liquid form at room temperature suggest that it may have good bioavailability .

Result of Action

The molecular and cellular effects of 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine Pyridine derivatives are known to have various biological activities, depending on their specific structure and functional groups .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 2-Chloro-5-(2-ethoxy-1,1,2,2-tetrafluoroethyl)pyridine The compound’s stability at room temperature suggests that it may be relatively stable under normal environmental conditions .